Cas no 88022-48-4 (2-Pentenoyl fluoride,2,3,4,5,5,5-hexafluoro-4-(trifluoromethyl)-)

• Product Name: 2-Pentenoyl fluoride,2,3,4,5,5,5-hexafluoro-4-(trifluoromethyl)-
• CAS No: 88022-48-4
• MF: C₆F₁₀O
• MW: 278.047636985779
• CID: 709138
• PubChem ID: 2775068
• Update Time: 2025-05-21

2-Pentenoyl fluoride,2,3,4,5,5,5-hexafluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoyl fluoride,2,3,4,5,5,5-hexafluoro-4-(trifluoromethyl)-
• 2,3,4,5,5,5-Hexafluoro-4-trifluoromethyl-2-pentenoyl fluoride
• 4-trifluoromethylperfluoro-2-pentenoic acid fluoride
• HEXAFLUORO-4-TRIFLUOROMETHYL-2-PENTENOYL FLUORIDE
• perfluoro-4-methylpent-2-enoic acid fluoride
• Perfluoro-4-methylpent-2-enoyl fluoride
• 88022-48-4
• AKOS007930667
• (E)-2,3,4,5,5,5-hexafluoro-4-(trifluoromethyl)pent-2-enoyl Fluoride
• 2,3,4,5,5,5-hexafluoro-4-(trifluoromethyl)-2-pentenoyl fluoride
• NS00109100
• Hexafluoro-4-(trifluoromethyl)pent-2-enoyl fluoride
• DTXSID00897492
• Hexafluoro-4-(trifluoromethyl)pent-2-enoyl fluoride 97%
• A842437
• (E)-Perfluoro-4-methylpent-2-enoyl fluoride
• MFCD00155874
• 103229-77-2

• Inchi： 1S/C6F10O/c7-1(3(9)17)2(8)4(10,5(11,12)13)6(14,15)16/b2-1+
• InChI Key： ZDDYAQBRMKIGMY-OWOJBTEDSA-N
• SMILES： FC(/C(=C(/C(=O)F)\F)/F)(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 277.97900
• Monoisotopic Mass: 277.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.611
• Boiling Point: 85-86°C
• Flash Point: 16.6°C
• Refractive Index: 1.288
• PSA: 17.07000
• LogP: 3.46600

2-Pentenoyl fluoride,2,3,4,5,5,5-hexafluoro-4-(trifluoromethyl)- Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34

Additional information on 2-Pentenoyl fluoride,2,3,4,5,5,5-hexafluoro-4-(trifluoromethyl)-

Recent Advances in the Study of 2-Pentenoyl fluoride,2,3,4,5,5,5-hexafluoro-4-(trifluoromethyl)- (CAS: 88022-48-4)

The compound 2-Pentenoyl fluoride,2,3,4,5,5,5-hexafluoro-4-(trifluoromethyl)- (CAS: 88022-48-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique fluorinated structure and potential applications in drug development and material science. This research briefing aims to summarize the latest findings and advancements related to this compound, providing a comprehensive overview of its synthesis, properties, and potential applications.

Recent studies have focused on the synthesis and characterization of 88022-48-4, highlighting its role as a versatile intermediate in the production of fluorinated organic compounds. The compound's high degree of fluorination imparts exceptional stability and reactivity, making it a valuable building block for the development of novel pharmaceuticals and agrochemicals. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity.

One of the most promising applications of 88022-48-4 lies in its potential as a precursor for the synthesis of bioactive molecules. Recent investigations have demonstrated its utility in the construction of fluorinated analogs of known drug candidates, which often exhibit enhanced metabolic stability and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of protease inhibitors, resulting in improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 88022-48-4 has also been explored in material science. Its unique fluorinated structure makes it an attractive candidate for the development of high-performance polymers and coatings with superior chemical resistance and thermal stability. Researchers have successfully polymerized this compound to produce fluorinated elastomers with potential applications in extreme environments.

Despite these advancements, challenges remain in the large-scale production and handling of 88022-48-4 due to its high reactivity and potential toxicity. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. Green chemistry approaches, such as the use of catalytic systems and solvent-free conditions, are being investigated to address these concerns.

In conclusion, 2-Pentenoyl fluoride,2,3,4,5,5,5-hexafluoro-4-(trifluoromethyl)- (CAS: 88022-48-4) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, paving the way for innovative solutions in drug development and material science. Future research should focus on addressing the challenges associated with its synthesis and handling, as well as exploring new applications in emerging fields.